![molecular formula C21H29NO3 B1614412 Cyclohexyl 3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]phenyl ketone CAS No. 898762-55-5](/img/structure/B1614412.png)
Cyclohexyl 3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]phenyl ketone
Overview
Description
Cyclohexyl 3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]phenyl ketone (referred to as C3DAPK) is a synthetic organic compound that has been studied for its various applications in scientific research. C3DAPK has a unique structure that allows it to interact with many different molecules, making it a useful tool for probing the mechanisms of action of various processes. The purpose of
Scientific Research Applications
Spirocyclic 3H-Pyrroles Synthesis
Shabalin et al. (2015) demonstrated that Cyclohexyl phenyl and cyclohexyl (2-thienyl) ketoximes could react with acetylene under specific conditions to afford spirocyclic 3H-pyrroles, showcasing an innovative route to spirocyclic compounds which could be of interest for further chemical and pharmacological studies (Shabalin et al., 2015).
Nematicidal Activity of Azaspiro[4.5]decanes
Srinivas et al. (2008) explored the synthesis of a series of N-cyclohexylidene-N-phenylamines leading to compounds with potential nematicidal activity. This research signifies the relevance of spirocyclic compounds in developing new nematicides (Srinivas et al., 2008).
Innovative Scaffolds for Drug Discovery
Chalyk et al. (2017) synthesized 6-azaspiro[4.3]alkanes as new scaffolds for drug discovery, starting from ketones like cyclobutanone. These spirocyclic compounds could offer novel backbones for pharmaceutical development, highlighting the versatility of spirocyclic compounds in medicinal chemistry (Chalyk et al., 2017).
Synthesis of 1-Azaspiro[4.5]deca-1,3-dienes
Karadeniz and Zora (2019) reported an efficient method for synthesizing 1-azaspiro[4.5]deca-1,3-diene derivatives, showcasing a procedure that may be applicable in the synthesis of molecules of pharmacological interest. This research further underscores the potential of spirocyclic compounds in drug development (Karadeniz & Zora, 2019).
Green Methodology in Chemical Synthesis
Usui and Sato (2003) described an environmentally friendly method for oxidizing cyclohexanone to adipic acid, a key industrial chemical, without using organic solvents. While not directly related to the target compound, this work illustrates the broader context of sustainable chemical processes involving cyclohexyl compounds (Usui & Sato, 2003).
properties
IUPAC Name |
cyclohexyl-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29NO3/c23-20(18-6-2-1-3-7-18)19-8-4-5-17(15-19)16-22-11-9-21(10-12-22)24-13-14-25-21/h4-5,8,15,18H,1-3,6-7,9-14,16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYIAFHJYPPXGDU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)C2=CC=CC(=C2)CN3CCC4(CC3)OCCO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30643343 |
Source
|
| Record name | Cyclohexyl{3-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30643343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
343.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclohexyl 3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]phenyl ketone | |
CAS RN |
898762-55-5 |
Source
|
| Record name | Methanone, cyclohexyl[3-(1,4-dioxa-8-azaspiro[4.5]dec-8-ylmethyl)phenyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898762-55-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cyclohexyl{3-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30643343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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